N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c22-18(15-9-11-19-12-10-15)20-16-5-7-17(8-6-16)25(23,24)21-13-3-1-2-4-14-21/h5-12H,1-4,13-14H2,(H,20,22)
• InChI Key: INFATELFNXZHQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide is a chemical compound that belongs to the class of sulfonamides. This compound features a pyridine ring substituted with a carboxamide group and a phenyl ring substituted with an azepan-1-ylsulfonyl group. Sulfonamides are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide typically involves the following steps:

Formation of the Azepan-1-ylsulfonyl Intermediate: The azepan-1-ylsulfonyl group is introduced to the phenyl ring through a sulfonylation reaction. This involves reacting azepane with a sulfonyl chloride derivative in the presence of a base such as triethylamine.

Coupling with Pyridine-4-carboxamide: The azepan-1-ylsulfonyl phenyl intermediate is then coupled with pyridine-4-carboxamide using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamide derivatives.

Scientific Research Applications

N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent due to its sulfonamide moiety.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide involves its interaction with specific molecular targets. The sulfonamide group is known to inhibit enzymes like dihydropteroate synthase, which is crucial for folate synthesis in bacteria. This inhibition leads to antibacterial effects. Additionally, the compound may interact with other molecular pathways, contributing to its potential anticancer activity.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(piperazin-1-ylsulfonyl)phenyl]acetamide
• N-[4-(morpholin-4-ylsulfonyl)phenyl]pyridine-4-carboxamide
• N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]pyridine-4-carboxamide

Uniqueness

N-[4-(azepan-1-ylsulfonyl)phenyl]pyridine-4-carboxamide is unique due to the presence of the azepane ring, which imparts distinct steric and electronic properties. This uniqueness can influence its biological activity and chemical reactivity, making it a valuable compound for research and development.